molecular formula C4H2BrN3S B8446423 3-Bromoimidazo[1,2-d]-1,2,4-thiadiazole

3-Bromoimidazo[1,2-d]-1,2,4-thiadiazole

Cat. No.: B8446423
M. Wt: 204.05 g/mol
InChI Key: ZULWXJKACOPKQK-UHFFFAOYSA-N
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Description

3-Bromoimidazo[1,2-d]-1,2,4-thiadiazole is a useful research compound. Its molecular formula is C4H2BrN3S and its molecular weight is 204.05 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C4H2BrN3S

Molecular Weight

204.05 g/mol

IUPAC Name

3-bromoimidazo[1,2-d][1,2,4]thiadiazole

InChI

InChI=1S/C4H2BrN3S/c5-3-7-9-4-6-1-2-8(3)4/h1-2H

InChI Key

ZULWXJKACOPKQK-UHFFFAOYSA-N

Canonical SMILES

C1=CN2C(=N1)SN=C2Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a cooled solution of 2-butylimidazo[1,2-d]-1,2,4-thiadiazole-3(2H)-one (4.78 g, 0.0242 mole) in 25 mL dichloromethane, cyanogen bromide (5.13 g, 0.0482 mole) was added in one portion and the mixture was stirred for 16 h at room temperature. The precipitate was filtered, slurried in 10 mL of methanol and subsequently washed with dichloromethane to give 4.45 g (90%) of 3-bromoimidazo[1,2-d]-1,2,4-thiadiazole as a colourless powder: mp 220° C. (dec); MS m/z 205, 203 (M+). Anal. Calcd for C4 H2N3SBr.1/2 H2O: C, 22.55; H, 1.42; N, 19.72; O, 3.75; S, 15.02; Br, 37.50. Found: C, 22.79; H, 1.41; N, 19.42; O, 2.67; S, 14.61; Br, 38.20.
Name
2-butylimidazo[1,2-d]-1,2,4-thiadiazole-3(2H)-one
Quantity
4.78 g
Type
reactant
Reaction Step One
Quantity
5.13 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One

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